4-bromo-1-ethyl-1H-1,2,3-benzotriazole
Overview
Description
4-Bromo-1-ethyl-1H-1,2,3-benzotriazole (BEBT) is a heterocyclic organic compound that is used in many scientific research applications. BEBT is a versatile molecule that has been used in a variety of research fields, including synthetic organic chemistry, biochemistry, and pharmacology. BEBT is also known to have a wide range of biochemical and physiological effects.
Scientific Research Applications
4-bromo-1-ethyl-1H-1,2,3-benzotriazole has a wide range of scientific research applications. It is often used as a reactant in organic synthesis, particularly in the synthesis of heterocyclic compounds. This compound is also used in biochemistry and pharmacology as a ligand for enzymes and receptors. This compound has been used in the synthesis of a variety of drugs, including antidepressants and antipsychotics.
Mechanism of Action
The mechanism of action of 4-bromo-1-ethyl-1H-1,2,3-benzotriazole is not fully understood. However, it is known to interact with a variety of enzymes and receptors in the body. This compound is known to bind to the GABA-A receptor, which is involved in the regulation of anxiety and sleep. This compound is also known to interact with the serotonin receptor, which is involved in the regulation of mood and behavior. This compound is also known to interact with the dopamine receptor, which is involved in the regulation of reward and motivation.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects. It is known to have anxiolytic and sedative effects. This compound is also known to have antidepressant and antipsychotic effects. This compound is also known to have an anti-inflammatory effect. This compound is also known to have an effect on the cardiovascular system, as it has been shown to reduce blood pressure.
Advantages and Limitations for Lab Experiments
The use of 4-bromo-1-ethyl-1H-1,2,3-benzotriazole in lab experiments has several advantages. This compound is a relatively inexpensive compound and is widely available. It is also a relatively stable compound and is not easily degraded by heat or light. Furthermore, this compound is soluble in organic solvents, making it easy to work with in the lab.
The use of this compound in lab experiments also has some limitations. This compound is known to have a wide range of biochemical and physiological effects, which can make it difficult to isolate the specific effects of this compound in a lab experiment. Furthermore, this compound is known to interact with a variety of enzymes and receptors in the body, which can make it difficult to accurately measure its effects in a lab setting.
Future Directions
There are a number of potential future directions for 4-bromo-1-ethyl-1H-1,2,3-benzotriazole research. This compound could be used to develop new drugs for the treatment of anxiety and depression. This compound could also be used to develop new drugs for the treatment of cardiovascular diseases. Furthermore, this compound could be used to develop new drugs for the treatment of neurodegenerative diseases. Finally, this compound could be used to develop new drugs for the treatment of cancer.
Synthesis Methods
4-bromo-1-ethyl-1H-1,2,3-benzotriazole can be synthesized in a variety of ways. The most common method of synthesis is through the reaction of 4-bromo-1-chloro-1H-1,2,3-benzotriazole (BCBT) with ethyl iodide in the presence of a base, such as sodium hydroxide or potassium carbonate. The reaction yields this compound as a white solid that is soluble in organic solvents. This method is simple and can be used to synthesize large amounts of this compound in a relatively short amount of time.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-bromo-1-ethyl-1H-1,2,3-benzotriazole can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "4-nitroaniline", "ethyl bromide", "sodium hydroxide", "sodium nitrite", "hydrochloric acid", "sodium bicarbonate", "copper powder" ], "Reaction": [ "Step 1: Nitration of 4-nitroaniline with nitrous acid to form 4-nitrosoaniline", "Step 2: Reduction of 4-nitrosoaniline with copper powder to form 4-aminoaniline", "Step 3: Ethylation of 4-aminoaniline with ethyl bromide in the presence of sodium hydroxide to form 4-ethylaminoaniline", "Step 4: Diazotization of 4-ethylaminoaniline with sodium nitrite and hydrochloric acid to form the diazonium salt", "Step 5: Coupling of the diazonium salt with sodium bicarbonate to form 4-bromo-1-ethyl-1H-1,2,3-benzotriazole" ] } | |
CAS RN |
2225890-42-4 |
Molecular Formula |
C8H8BrN3 |
Molecular Weight |
226.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
